1-Bromo-2-isopropylbenzene

• IUPAC Name: 1-bromo-2-propan-2-ylbenzene
• InChI: InChI=1S/C9H11Br/c1-7(2)8-5-3-4-6-9(8)10/h3-7H,1-2H3
• InChI Key: LECYCYNAEJDSIL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1Br
• Molecular Formula: C9H11Br
• DSSTOX Substance ID: DTXSID80220986
• Molecular Weight: 199.09 g/mol
• CAS No.: 7073-94-1

Description

1-Bromo-2-isopropylbenzene is an organic compound with the molecular formula C9H11Br. It is a colorless liquid at room temperature and has a distinct aromatic odor. This compound is also known by other names such as 2-Bromocumene and 2-Isopropylbromobenzene .

Scientific Research Applications

1-Bromo-2-isopropylbenzene has various applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme-catalyzed reactions involving halogenated substrates.

Medicine: It serves as a building block in the synthesis of potential therapeutic agents.

Industry: It is used in the manufacture of specialty chemicals and materials.

Preparation Methods

1-Bromo-2-isopropylbenzene can be synthesized through various methods. One common synthetic route involves the bromination of isopropylbenzene (cumene) using bromine in the presence of a catalyst such as iron(III) bromide. The reaction typically occurs under controlled conditions to ensure selective bromination at the desired position .

Industrial production methods may involve similar bromination processes but on a larger scale, often using continuous flow reactors to enhance efficiency and yield .

Chemical Reactions Analysis

1-Bromo-2-isopropylbenzene undergoes several types of chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the bromine atom is replaced by other nucleophiles.

Oxidation Reactions: The isopropyl group can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction Reactions: The compound can be reduced to form 2-isopropylbenzene using reducing agents such as lithium aluminum hydride.

The major products formed from these reactions depend on the specific reagents and conditions used.

Mechanism of Action

The mechanism by which 1-Bromo-2-isopropylbenzene exerts its effects depends on the specific reaction it undergoes. In electrophilic aromatic substitution reactions, the bromine atom acts as an electrophile, forming a sigma complex with the benzene ring. This intermediate then undergoes deprotonation to yield the substituted benzene product .

Comparison with Similar Compounds

1-Bromo-2-isopropylbenzene can be compared with other brominated aromatic compounds such as:

1-Bromo-3-isopropylbenzene: Similar in structure but with the bromine atom at a different position, leading to different reactivity and applications.

1-Bromo-2-methylbenzene: Lacks the isopropyl group, resulting in different physical and chemical properties.

1-Bromo-2-chlorobenzene:

The uniqueness of this compound lies in its specific substitution pattern, which influences its reactivity and suitability for various applications.

Synthesis routes and methods

Procedure details

To an initial charge of 65 ml of 48% aqueous HBr are added, in portions, 13.5 g [0.1 mol] of 2-isopropylaniline. The resulting thick suspension is stirred at 80° C. for 15 minutes. It is then cooled to −10° C., and a solution of 8 g [0.116 mol] of NaNO2 in 35 ml of water is added dropwise within approx. 1 h at such a rate that the temperature does not exceed −5° C. 80 mg of sulphamic acid are added. Then the thin suspension of the diazonium salt, cooled to −10° C., is metered within about 30 minutes into a solution, heated to 70° C., of 13.9 g [0.05 mol] of FeSO4×7H2O in 65 ml of 62% aqueous HBr. The reaction mixture is then stirred for another 1 hour without further heating and allowed to cool to room temperature, and admixed with 125 ml of water, the phases are separated and the aqueous phase is extracted three times with 50 ml each time of methylene chloride. The combined organic phases are washed twice with 25 ml each time of water, dried and concentrated under reduced pressure. This gives 18.75 g of an oil which, according to GC, contains 82.3% 2-isopropylbromobenzene (77.5% of theory).